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PRELIMINARY NOTE: A comprehensive investigation for "Pityol" with CAS number 105814-
93-5 reveals a significant discrepancy in the available public information. The CAS number is
unequivocally assigned to the chemical entity 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol.
However, the name "Pityol" is also associated with a topical pharmaceutical ointment,
particularly in some European markets, which contains a mixture of active ingredients and is
used for various skin ailments.

This guide will focus solely on the chemical compound associated with CAS number 105814-
93-5. It is crucial to note that a thorough search of scientific literature, including peer-reviewed
articles and patent databases, did not yield any information regarding the biological activity,
mechanism of action, signaling pathways, or experimental protocols for this specific compound.
Therefore, the core requirements of providing in-depth biological data, experimental
methodologies, and signaling pathway diagrams cannot be fulfilled at this time due to the
absence of published research.

This document will present the available chemical and physical data for 2-[(2R,5S)-5-
methyloxolan-2-yl]propan-2-ol.

Chemical Identity and Properties
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The compound assigned the CAS number 105814-93-5 is a specific stereocisomer of a

substituted tetrahydrofuran derivative.

Table 1: Chemical and Physical Properties of 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol

Property Value Source
CAS Number 105814-93-5 ChemSrc[1]
2-[(2R,5S)-5-methyloxolan-2-
IUPAC Name PubChem[2]
yllpropan-2-ol
trans-pityol, (2R,5S)-(+)-2-(1-
Synonyms Hydroxy-1-methylethyl)-5- ChemSrc[1], PubChem][2]
methyltetrahydrofuran
Molecular Formula CsH1602 PubChem|[2]
Molecular Weight 144.21 g/mol PubChem|[2]
_ C[C@H]1CC--INVALID-LINK--
Canonical SMILES PubChem][2]
C(C)(©)o
GDFJZYRQAYBNLM-
InChl Key PubChem|[2]
NKWVEPMBSA-N
Not specified in available
Appearance ]
literature
Boiling Point Not available ChemSrc[1]
Melting Point Not available ChemSrc[1]
Density Not available ChemSrc[1]
- Not specified in available
Solubility )
literature
LogP 1.32480 ChemSrc[1]
Synthesis
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Detailed, peer-reviewed synthetic protocols for 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol are
not readily available in the public scientific literature. Chemical suppliers may possess
proprietary synthesis methods.

Biological Activity and Mechanism of Action

As of the date of this report, there is no published scientific literature detailing any biological
activity, pharmacological properties, or mechanism of action for the compound with CAS
number 105814-93-5. No screening studies, in vitro or in vivo experiments, or clinical trials
have been reported. Consequently, there is no data to present regarding its effects on any
signaling pathways.

The "Pityol" Ointment: A Separate Entity

For the sake of clarity, it is important to address the other product identified as "Pityol.” This is
a topical ointment reportedly containing a mixture of ingredients such as Boric Acid,
Guaiazulene, Ichthammol, and Zinc Oxide.[1] This formulation is indicated for dermatological
conditions like chronic eczema, acne, and minor skin inflammations.[3][4][5] It is critical for
researchers to understand that this pharmaceutical product is entirely different from the
chemical compound defined by CAS number 105814-93-5.

Future Research Directions

The absence of biological data for 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol presents an
open field for investigation. A logical first step would be to perform a broad biological screening
of the compound to identify any potential therapeutic activities.

Proposed Initial Screening Workflow

A hypothetical initial screening workflow to elucidate the biological properties of this compound
could be structured as follows:
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Figure 1. A proposed high-level workflow for the initial biological screening of 2-[(2R,5S)-5-
methyloxolan-2-yl]propan-2-ol.

Conclusion

While the CAS number 105814-93-5 is assigned to the specific chemical structure of 2-
[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol, there is a notable absence of scientific research on
its biological effects. The information available is limited to basic chemical and physical
properties. The name "Pityol" is also used for a multi-ingredient topical ointment, which should
not be confused with the single chemical entity. This guide provides all available technical data
for the specified CAS number and highlights the significant knowledge gap that currently exists,
representing a potential opportunity for novel research in pharmacology and drug discovery.
Researchers and drug development professionals are advised to treat this compound as an
uncharacterized chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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